Cas no 942060-25-5 (Ethyl 2-Ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate)

• Product Name: Ethyl 2-Ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate
• CAS No: 942060-25-5
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• MDL: MFCD28954092
• CID: 5054478
• PubChem ID: 68958665
• Update Time: 2025-06-24

Ethyl 2-Ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-ethyl-5-methyltriazole-4-carboxylate
• ethyl 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate
• Ethyl 2-Ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate

• MDL： MFCD28954092
• Inchi： 1S/C8H13N3O2/c1-4-11-9-6(3)7(10-11)8(12)13-5-2/h4-5H2,1-3H3
• InChI Key： YHSXWVUOMUYADD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=NN(CC)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• XLogP3: 1.5
• Topological Polar Surface Area: 57

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 282.6±32.0 °C at 760 mmHg
• Flash Point: 124.7±25.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 2-Ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 2-Ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate

Ethyl 2-Ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate (CAS No. 942060-25-5): An Overview of a Promising Heterocyclic Compound

Ethyl 2-Ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate (CAS No. 942060-25-5) is a versatile heterocyclic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their unique chemical properties and biological activities. The 1,2,3-triazole scaffold is particularly valuable due to its stability, ease of synthesis, and the ability to form strong hydrogen bonds, making it an attractive moiety for drug design and development.

The ethyl 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate structure consists of a 1,2,3-triazole ring substituted with an ethyl group at the 2-position and a methyl group at the 5-position. The carboxylate ester functionality at the 4-position further enhances its reactivity and functional versatility. This combination of substituents imparts unique physical and chemical properties to the molecule, making it a valuable intermediate in various synthetic pathways.

Recent advancements in the synthesis of 1,2,3-triazoles have been driven by the development of efficient and selective methods such as copper-catalyzed azide���alkyne cycloaddition (CuAAC) reactions. These "click" reactions have revolutionized the field by providing a rapid and reliable route to synthesize complex 1,2,3-triazole derivatives. The ethyl 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate can be synthesized using these methods, offering high yields and excellent regioselectivity.

In the context of medicinal chemistry, 1,2,3-triazoles have shown promise in a wide range of therapeutic applications. For instance, they have been explored for their antiviral, antibacterial, antifungal, and anticancer properties. The ethyl 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate has been studied for its potential as a lead compound in drug discovery programs targeting various diseases. Its ability to form stable complexes with metal ions and its favorable pharmacokinetic properties make it an attractive candidate for further investigation.

One notable area of research involves the use of 1,2,3-triazoles in the development of antiviral agents. Studies have shown that certain 1,2,3-triazole derivatives exhibit potent inhibitory activity against viral enzymes such as proteases and polymerases. The ethyl 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate has been evaluated for its antiviral potential against several RNA viruses, including influenza and coronaviruses. Preliminary results indicate that it possesses significant antiviral activity with low cytotoxicity.

Another important application of 1,2,3-triazoles is in the field of anticancer drug discovery. Research has demonstrated that certain 1,2,3-triazole derivatives can selectively target cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. The ethyl 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate has been investigated for its ability to inhibit specific kinases involved in cancer progression. In vitro studies have shown that it exhibits potent antiproliferative effects on various cancer cell lines.

Beyond its therapeutic applications, ethyl 2-ethyl-5-methyl-2H-1,2，3-triazole-4-carboxylate is also used as a building block in the synthesis of more complex molecules. Its reactivity and functional groups make it an ideal starting material for the preparation of polymers and materials with unique properties. For example, it can be incorporated into polymer backbones to enhance their mechanical strength and thermal stability.

In conclusion, Ethyl 2-Ethyl-5-methyl-2H-1，2，3-triazole-4-carboxylate (CAS No. 942060–0–5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an invaluable tool in organic synthesis and drug discovery. Ongoing research continues to uncover new applications and properties of this compound, solidifying its importance in the field of chemistry.